Cas no 10514-37-1 (1H-Pyrazole-1-carbothioamide,4-[3-[2-(aminothioxomethyl)hydrazinylidene]butyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-carbothioamide,4-[3-[2-(aminothioxomethyl)hydrazinylidene]butyl]-3,5-dimethyl-
• CAS No: 10514-37-1
• MF: C₁₁H₁₈N₆S₂
• MW: 298.430818080902
• CID: 219895
• PubChem ID: 9555556
• Update Time: 2025-04-19

1H-Pyrazole-1-carbothioamide,4-[3-[2-(aminothioxomethyl)hydrazinylidene]butyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,4-[3-[2-(aminothioxomethyl)hydrazinylidene]butyl]-3,5-dimethyl-
• NSC 91696
• Pyrazole-1-carboxamide,3,5-dimethyl-4-(3-oxobutyl)thio-, thiosemicarbazone (7CI,8CI)
• DTXSID30429806
• NSC-91696
• 10514-37-1
• NSC91696

• Inchi： 1S/C11H18N6S2/c1-6(14-15-10(12)18)4-5-9-7(2)16-17(8(9)3)11(13)19/h4-5H2,1-3H3,(H2,13,19)(H3,12,15,18)/b14-6+
• InChI Key： BFNDKCYNXFQWEK-MKMNVTDBSA-N
• SMILES： S=C(N)N1C(C)=C(C(C)=N1)CC/C(/C)=N/NC(N)=S

Computed Properties

• Exact Mass: 298.10374
• Monoisotopic Mass: 298.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 517.3°C at 760 mmHg
• Flash Point: 266.7°C
• Refractive Index: 1.687
• PSA: 94.25
• LogP: 2.52480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides